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Compound of Interest

Compound Name: (4-Phenylphenyl) benzoate

Cat. No.: B1267953

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides crucial safety protocols
and logistical plans for (4-Phenylphenyl) benzoate (CAS No. 2170-13-0), also known as
biphenyl-4-yl benzoate. Adherence to these guidelines is essential for ensuring personal safety
and environmental protection.

Hazard Identification and Classification

(4-Phenylphenyl) benzoate is classified as a hazardous substance. The following table
summarizes its hazard statements according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific target organ toxicity — H335: May cause respiratory
) Category 3 o

Single exposure irritation

Signal Word: Warning
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Hazard Pictograms:
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling (4-Phenylphenyl) benzoate.
The following personal protective equipment is recommended to minimize exposure.[1]

PPE Category Recommendation Standards

) Conforming to EN166 (EU) or
Chemical safety goggles or a

Eye and Face Protection ) OSHA's 29 CFR 1910.133
face shield.
(US).[1]

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab
Skin Protection coat. Contaminated clothing

should be removed and

disposed of properly.

For operations that may

generate dust, a NIOSH/MSHA
Respiratory Protection or European Standard EN 149

approved respirator is

recommended.

Operational Plan: Safe Handling and Storage

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Handling Procedures:

e Preparation:
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o Before handling, ensure all necessary PPE is donned correctly.
o Inspect gloves for any signs of damage.

o Ensure the work area is clean and uncluttered.

e During Use:
o Avoid contact with skin and eyes.[1]
o Avoid the formation of dust and aerosols.
o Do not eat, drink, or smoke in the handling area.
o Wash hands thoroughly after handling.[1]
o Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[1]
o Store at room temperature.[2][3]

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) e o L
give artificial respiration. Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
Skin Contact
a physician.[1]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[4]
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Disposal Plan

Waste Collection and Segregation:

o Collect waste (4-Phenylphenyl) benzoate in a dedicated, properly labeled, and sealed
container.

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

Disposal Procedure:

» Dispose of (4-Phenylphenyl) benzoate and its container in accordance with local, state,
and federal regulations.

e Itis recommended to use a licensed professional waste disposal service.[5]

e Do not empty into drains.

Accidental Release Measures

In the event of a spill, adhere to the following procedures:

Evacuate the Area: Restrict access to the spill area.

e Ventilate the Area: Ensure adequate ventilation.

o Personal Protection: Wear appropriate PPE, including respiratory protection.

e Containment and Cleanup:

o Avoid generating dust.

o For solid spills, carefully sweep up the material and place it into a designated, labeled
waste container.

o Clean the spill area with a suitable solvent, followed by soap and water.

o Environmental Precautions: Do not let the product enter drains.
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Workflow for Safe Handling and Disposal

Workflow for Handling and Disposal of (4-Phenylphenyl) benzoate
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Caption: Logical workflow for the safe handling and disposal of (4-Phenylphenyl) benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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